![molecular formula C12H12N2O3 B1240561 N-(1,3-dioxo-5-isoindolyl)butanamide](/img/structure/B1240561.png)
N-(1,3-dioxo-5-isoindolyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-dioxo-5-isoindolyl)butanamide is a member of phthalimides.
Scientific Research Applications
Inhibition of Tyrosinase and Melanin Production
One of the significant applications of N-(1,3-dioxo-5-isoindolyl)butanamide derivatives is in the inhibition of tyrosinase, an enzyme critical in melanin production. Raza et al. (2019) synthesized various derivatives of N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl}butanamides and found them effective in inhibiting mushroom tyrosinase in vitro. Compound 5b in this series showed a particularly high inhibitory potential, indicating its potential use in depigmentation treatments with minimal side effects (Raza et al., 2019).
Anticonvulsant Activity
This compound derivatives have also shown promise in anticonvulsant applications. Kamiński et al. (2015) synthesized a library of N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamides and related compounds as potential new hybrid anticonvulsant agents. Their study revealed that these compounds, particularly compound 8, demonstrated potent anticonvulsant effects in preclinical models, outperforming some conventional antiepileptic drugs (Kamiński et al., 2015).
Pharmaceutical Synthesis
These compounds are also significant in pharmaceutical chemistry for synthesizing various drugs. For instance, Wang and Tang (2009) described an efficient synthesis of the R-enantiomer of a β-receptor antagonist using N-(3-acetyl-4-(2-hydroxy-3-isopropylamino-propoxy)phenyl) butanamide. This synthesis highlights the versatility of this compound derivatives in creating enantiomerically pure drug molecules (Wang & Tang, 2009).
Properties
Molecular Formula |
C12H12N2O3 |
---|---|
Molecular Weight |
232.23 g/mol |
IUPAC Name |
N-(1,3-dioxoisoindol-5-yl)butanamide |
InChI |
InChI=1S/C12H12N2O3/c1-2-3-10(15)13-7-4-5-8-9(6-7)12(17)14-11(8)16/h4-6H,2-3H2,1H3,(H,13,15)(H,14,16,17) |
InChI Key |
HYNFGUHAYZBBCE-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC2=C(C=C1)C(=O)NC2=O |
Canonical SMILES |
CCCC(=O)NC1=CC2=C(C=C1)C(=O)NC2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.